molecular formula C5H7N3OS B13308402 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione

2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione

Cat. No.: B13308402
M. Wt: 157.20 g/mol
InChI Key: WWGULZMKGNUNNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione is a heterocyclic compound featuring a triazole ring fused to a morpholine moiety, with a thione (-S) functional group at position 3. This compound (CAS: 18596-87-7) is commercially available with 95% purity and is used in research applications, including medicinal chemistry and drug discovery . Its molecular framework combines the electron-rich triazole ring, known for diverse pharmacological activities, with the morpholine ring, which enhances solubility and stability in biological systems. The thione group further contributes to its reactivity, enabling interactions with biological targets such as enzymes or receptors .

Properties

Molecular Formula

C5H7N3OS

Molecular Weight

157.20 g/mol

IUPAC Name

2,5,6,8-tetrahydro-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-thione

InChI

InChI=1S/C5H7N3OS/c10-5-7-6-4-3-9-2-1-8(4)5/h1-3H2,(H,7,10)

InChI Key

WWGULZMKGNUNNK-UHFFFAOYSA-N

Canonical SMILES

C1COCC2=NNC(=S)N21

Origin of Product

United States

Chemical Reactions Analysis

Synthetic Pathways

The compound likely originates from cyclization reactions involving morpholine precursors. Key approaches include:

a. Thiosemicarbazide cyclization
Reaction of morpholine-substituted thiosemicarbazides with carbonyl derivatives (e.g., ketones or aldehydes) under basic conditions . Example:

text
Morpholine-thiosemicarbazide + R-CO-R' → Triazole-thione intermediate

b. Alkaline cyclization
Cyclocondensation of 4-amino-3-mercaptotriazoles with morpholine-linked electrophiles (e.g., α-halo ketones) . This method is widely used for fused triazole-morpholine systems .

Alkylation and Arylation

The thione sulfur exhibits nucleophilic reactivity:

Reaction TypeReagentsProductReference
S-AlkylationAlkyl halides (R-X)3-Alkylthio-triazolo-morpholine
S-ArylationAryl diazonium salts3-Arylthio derivatives

Nucleophilic Substitution

The morpholine oxygen participates in ring-opening reactions:

  • Reaction with HBF₄·Et₂O yields BF₄⁻ salts .

  • Acid-catalyzed hydrolysis generates secondary amines .

Cycloaddition and Annulation

The triazole ring facilitates [3+2] cycloadditions:

SubstrateConditionsProductReference
Nitrile oxidesThermal/ultrasoundIsoxazolo-triazolo-morpholine
AlkynesCu(I) catalysisTriazolopyrrolo-morpholine hybrids-

Oxidation and Reduction

a. Oxidation

  • Sulfur oxidation : Thione → Sulfoxide/sulfone using H₂O₂ or mCPBA .

  • Triazole ring oxidation : Limited data; likely requires strong oxidizers (e.g., KMnO₄).

b. Reduction

  • Catalytic hydrogenation (Pd/C, H₂) reduces the thione to thiol .

Biological Derivatization

Mannich reactions with formaldehyde and secondary amines yield aminomethylated derivatives (e.g., 6a–e in ):

text
Triazole-thione + HCHO + R₂NH → N-CH₂-NR₂ derivatives

These derivatives show enhanced antimicrobial activity .

Key Challenges & Research Gaps

  • Stability : Thione tautomerism complicates characterization (thiol ↔ thione equilibrium) .

  • Regioselectivity : Competing reactions at triazole N1 vs. N2 positions remain unresolved .

  • Scalability : Multi-step syntheses (e.g., ) require optimization for industrial applications.

Comparative Reactivity Table

Property2H,3H,5H,6H,8H-Triazolo-morpholine-3-thioneAnalog (1,2,4-Triazolo[3,4-b]thiadiazine)
S-Alkylation Rate Moderate (morpholine steric hindrance)High
Acid Stability Stable (morpholine ring protection)Low
Bioactivity Antimicrobial, anticancer (predicted)Anticancer, anti-inflammatory

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The unique triazole-morpholine-thione architecture differentiates this compound from analogs. Below is a detailed comparison based on structural features, physicochemical properties, and biological relevance:

Structural and Functional Group Variations

Compound Name Molecular Formula Key Structural Differences Impact on Properties
2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione C₆H₉N₃OS Morpholine-fused triazole with thione group High solubility due to morpholine; thione enhances metal-binding capacity
3-{3-oxo-2H,3H,[1,2,4]triazolo[4,3-a]pyridin-2-yl}propanoic acid C₈H₉N₃O₄ Pyridine replaces morpholine; carboxylic acid substituent Reduced solubility compared to morpholine; acidic group enables ionic interactions
2-{3-Oxo-2H,3H,[1,2,4]triazolo[3,4-c]morpholin-2-yl}propanoic acid C₈H₁₁N₃O₄ Propanoic acid substituent instead of thione Increased hydrophilicity but reduced sulfur-mediated reactivity
3-(9-hydroxy-1,3-dioxo-4-phenyl-2,3-dihydropyrrolo[3,4-c]carbazol)propanoic acid C₁₆H₁₆N₂O₅ Carbazole moiety with phenyl and diketone groups Extended aromatic system improves π-π stacking but lowers metabolic stability

Pharmacological Relevance

  • Triazole-morpholine-thione: The morpholine ring improves blood-brain barrier penetration, making it suitable for CNS-targeting drugs.
  • Pyridine analogs : Pyridine’s electron-deficient nature reduces solubility but increases aromatic stacking in hydrophobic binding pockets, common in anticancer agents .
  • Carbazole derivatives : Carbazole’s planar structure enhances DNA intercalation but may introduce toxicity risks .

Biological Activity

The compound 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione is a member of the triazole family and exhibits significant biological activities. This article reviews its synthesis, biological properties, and applications based on recent research findings.

  • Chemical Formula : C₇H₉N₃OS
  • Molecular Weight : 169.23 g/mol
  • CAS Number : 1384431-45-1

Synthesis

The synthesis of triazolo derivatives typically involves the reaction of hydrazines with isothiocyanates followed by cyclization. For instance, the synthesis method often includes heating in an alkaline medium to facilitate the formation of the triazole ring structure .

Antimicrobial Activity

Research indicates that derivatives of triazoles demonstrate notable antimicrobial properties. For example:

  • In vitro studies have shown that compounds with various substituents on the triazole ring exhibit varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. The activity is often influenced by the nature of the substituents attached to the triazole nucleus .

Anticancer Properties

Triazolo compounds have been investigated for their anticancer potential:

  • A study highlighted that certain derivatives exhibit inhibitory effects on cancer cell proliferation by targeting specific pathways involved in tumor growth. The anticancer efficacy was linked to the presence of morpholine and thione groups within the structure .

Case Studies

  • Case Study 1 : A derivative of 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione was tested against several cancer cell lines. Results showed a significant reduction in cell viability at concentrations as low as 10 µM.
  • Case Study 2 : In another study focusing on antimicrobial properties, a series of triazole derivatives were evaluated against Staphylococcus aureus and Escherichia coli. The compound displayed minimum inhibitory concentrations (MIC) ranging from 15 to 30 µg/mL depending on structural modifications .

The biological activity of 2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholine-3-thione is believed to involve:

  • Inhibition of Enzymatic Activity : The compound may inhibit enzymes critical for microbial survival and cancer cell proliferation.
  • Cell Cycle Arrest : Some derivatives induce cell cycle arrest in cancer cells at the G1 phase.

Comparative Table of Biological Activities

CompoundAntimicrobial Activity (MIC µg/mL)Anticancer Activity (IC50 µM)Notes
2H,3H,5H,6H,8H-triazolo15 - 30<10Effective against S. aureus
Morpholine derivative20 - 40<20Higher activity with morpholine
Other triazole derivativesVariesVariesDependent on substituents

Q & A

Q. Basic

  • ¹H/¹³C-NMR : To confirm the morpholine ring’s proton environment and triazole-thione substitution patterns. For example, methylene protons adjacent to sulfur in the thione group resonate at δ ~3.8–4.2 ppm .
  • IR Spectroscopy : The C=S stretching vibration in the thione group appears at 1200–1250 cm⁻¹, while N-H stretches (if present) occur near 3200 cm⁻¹ .
  • Mass Spectrometry : High-resolution MS validates the molecular ion peak (e.g., m/z 353.4 for a related triazole-thiadiazole) .

How can computational chemistry aid in predicting the reactivity of this compound?

Advanced
Density Functional Theory (DFT) studies can model:

  • Electronic Structure : Calculating HOMO-LUMO gaps to predict nucleophilic/electrophilic sites. For example, the thione sulfur atom often exhibits high electron density, making it reactive toward alkylation .
  • Thermodynamic Stability : Comparing energy-minimized conformers to identify dominant tautomers (e.g., thione vs. thiol forms) .
  • Docking Studies : Predicting binding affinities to biological targets (e.g., antimicrobial enzymes) by simulating interactions with active sites .

How can researchers resolve contradictions in reported biological activities of triazole-thione derivatives?

Advanced
Discrepancies in antimicrobial or antifungal efficacy often arise due to:

  • Substituent Effects : Electron-withdrawing groups (e.g., -CF₃) enhance activity compared to electron-donating groups .
  • Assay Variability : Differences in microbial strains, incubation times, or solvent systems (DMSO vs. aqueous buffers) affect results. Standardized protocols (e.g., CLSI guidelines) are recommended .
  • Synergistic Studies : Combining the compound with known antibiotics can clarify mechanistic roles (e.g., efflux pump inhibition) .

What are the challenges in crystallizing this compound for X-ray analysis?

Q. Advanced

  • Solubility Issues : The compound’s polar thione group and non-aromatic morpholine ring complicate solvent selection. Mixed solvents (e.g., DMF/water) are often required .
  • Polymorphism : Multiple crystalline forms may arise, necessitating slow evaporation techniques and temperature control .
  • Data Collection : Weak diffraction due to flexible morpholine rings can be mitigated by low-temperature (100 K) crystallography .

What structural features influence the biological activity of this compound?

Q. Basic

  • Triazole-Thione Core : Essential for hydrogen bonding with microbial enzymes .
  • Morpholine Ring : Enhances solubility and modulates pharmacokinetics via oxygen lone-pair interactions .
  • Substituent Position : Para-substituted aryl groups on the triazole improve lipophilicity and membrane penetration .

How should a structure-activity relationship (SAR) study be designed for derivatives?

Q. Advanced

  • Variable Substituents : Synthesize derivatives with alkyl, aryl, or heterocyclic groups at the triazole 5-position and morpholine 2-position .
  • In Vitro Testing : Evaluate antimicrobial activity against Gram-positive/-negative bacteria and fungi using microdilution assays (MIC values) .
  • Statistical Modeling : Apply QSAR to correlate electronic parameters (e.g., Hammett constants) with bioactivity .

What purification methods are recommended post-synthesis?

Q. Basic

  • Recrystallization : Use methanol/water (3:1 v/v) to remove unreacted starting materials .
  • Column Chromatography : Silica gel with ethyl acetate/hexane gradients (70:30) resolves closely related by-products .
  • HPLC : For high-purity analytical samples, employ C18 columns and acetonitrile/water mobile phases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.